ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-6-cyano-6-phenyl-5,7-dihydro-4H-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H18N2O2S/c1-2-22-17(21)15-13-8-9-18(11-19,10-14(13)23-16(15)20)12-6-4-3-5-7-12/h3-7H,2,8-10,20H2,1H3
• InChI Key: UXAPCTLVLBWJTE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)(C#N)C3=CC=CC=C3)N
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

Ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a synthetic compound that has gained significant attention in the field of medicinal chemistry. Its unique chemical structure and properties have made it an attractive target for drug discovery and development.

Mechanism of Action

The mechanism of action of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood. However, it is believed to act through multiple targets, including ion channels, enzymes, and receptors. The compound has been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. It also inhibits the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It also exhibits anticonvulsant activity and has been shown to reduce seizure activity in animal models of epilepsy. Additionally, the compound has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its versatility. It can be easily modified to generate a library of analogs with different pharmacological properties. However, one of the limitations of the compound is its moderate yield and purity, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One of the areas of interest is the development of analogs with improved pharmacological properties. Another area of interest is the elucidation of the compound's mechanism of action, which could lead to the development of more targeted therapies. Additionally, the compound's potential as a treatment for neurological disorders and cancer warrants further investigation.

Scientific Research Applications

Ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. The compound has been evaluated in various in vitro and in vivo models, and it has shown promising results in preclinical studies.